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Compound of Interest

Diethyl
Compound Name:
bis(hydroxymethyl)malonate

Cat. No.: B146577

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data available for Diethyl
bis(hydroxymethyl)malonate (CAS No: 20605-01-0), a reagent used in the synthesis of
various organic compounds, including 1,3-dioxanes and substituted esters[1]. This guide
consolidates information from safety data sheets and chemical databases to ensure safe
handling and use in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Diethyl
bis(hydroxymethyl)malonate is presented below. This data is essential for understanding its
behavior under various laboratory conditions.
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Property Value Source
Molecular Formula C9H1606 [2][3]
Molecular Weight 220.22 g/mol [2][4]
Appearance White Solid [2]
Melting Point 49-51 °C (lit.) [1131[4][5]
Boiling Point 351.3 £ 37.0 °C at 760 mmHg [5]
Density 1.2+0.1 g/cm3 [5]

Flash Point 110 °C (230 °F) - closed cup [4]
Solubility Slightly soluble in water. [1][3]

Autoignition Temperature

No data available

[2]

Decomposition Temperature

No data available

[2]

Hazard Identification and Classification

Diethyl bis(hydroxymethyl)malonate is classified as a hazardous substance. The following

table summarizes its classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]
Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2
Irritation (2]
Specific Target Organ Toxicity May cause respiratory
Category 3

(Single Exposure)

irritation.[2]

Signal Word: Warning[2]

Hazard Pictogram:
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GHS Exclamation Mark Pictogram

Toxicological Information

Limited quantitative toxicological data is available for Diethyl bis(hydroxymethyl)malonate.
The product information from several suppliers indicates that no acute toxicity information is
available[2]. The known health effects are summarized below.
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Toxicity Type Result Target Organs
o No information available for
Acute Toxicity ) -
this product.[2]
) ] o Category 2 (Causes skin )
Skin Corrosion/Irritation S Skin
irritation)
) o Category 2 (Causes serious
Serious Eye Damage/Irritation Eyes

eye irritation)

Respiratory or Skin

Sensitization

No data available

Respiratory System, Skin

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available; not a known

or suspected carcinogen.[2]

Reproductive Toxicity

No data available

STOT-Single Exposure

Category 3 (May cause
respiratory irritation)[2]

Respiratory system[2]

STOT-Repeated Exposure

No data available

Aspiration Hazard

Not applicable (Solid)

Experimental Protocols: Safe Handling and
Emergency Procedures

While specific experimental protocols for toxicity testing are not publicly available, the following

procedures for safe handling and emergency response are derived from safety data sheets.

A logical workflow for ensuring personal safety when handling Diethyl

bis(hydroxymethyl)malonate is outlined below.
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Workflow for Safe Handling

e Engineering Controls: Use only outdoors or in a well-ventilated area[2].
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles[4].

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure[6].
o Respiratory Protection: A dust mask type N95 (US) is recommended[4].

» Safe Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray[2]. Wash face, hands,
and any exposed skin thoroughly after handling[2]. Avoid contact with skin and eyes[7].

The following diagram illustrates the recommended first-aid procedures in case of exposure.
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Exposure Event
Skin Contact

Eye Contact Inhalation

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing. Get medical attention.

Remove person to fresh air and keep comfortable for breathing.|
If not breathing, give artificial respiration.
Get medical attention if symptoms occur.

Wash with plenty of soap and water.
If skin irritation persists, call a physician.

Clean mouth with water and drink plenty of water afterwards.
Get medical attention if symptoms occur.

Click to download full resolution via product page

First-Aid Procedures Flowchart

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention[2].

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician[2].

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur[2].

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur[2].

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide[8].

Specific Hazards: Not expected to present a significant hazard under anticipated conditions
of normal use[7]. Hazardous decomposition products include carbon monoxide (CO) and
carbon dioxide (CO2)[2].
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» Protective Equipment: Wear self-contained breathing apparatus for firefighting if
necessary[8].

Stability and Reactivity

Parameter Information

Reactivity No information available

Chemical Stability Stable under recommended storage conditions
Possibility of Hazardous Reactions None under normal processing.[2]

Conditions to Avoid Incompatible products.

) ) Acids, Bases, Reducing agents, Oxidizing
Incompatible Materials
agents.[2]

Carbon monoxide (CO), Carbon dioxide (CO2).
[2]

Hazardous Decomposition Products

Storage and Disposal

o Storage: Store in a well-ventilated place. Keep container tightly closed[2]. The storage class
code is 11 for combustible solids[4].

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, and national regulations[2].

This guide is intended to provide essential safety information for researchers and professionals
working with Diethyl bis(hydroxymethyl)malonate. It is crucial to always consult the most
current Safety Data Sheet from your supplier before use and to ensure that all safety protocols
are strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Diethyl
Bis(hydroxymethyl)malonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146577#diethyl-bis-hydroxymethyl-malonate-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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